Cas no 101252-66-8 ((2-Chloro-5-methoxyphenyl)methanol)

(2-Chloro-5-methoxyphenyl)methanol is a versatile aromatic alcohol derivative characterized by the presence of chloro and methoxy substituents on the phenyl ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxyl group allows for further functionalization, enabling the synthesis of esters, ethers, or other derivatives. The electron-withdrawing chloro and electron-donating methoxy groups contribute to its unique reactivity profile, making it useful in regioselective reactions. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for synthetic applications. Its structural features make it a useful building block in medicinal chemistry and materials science research.

(2-Chloro-5-methoxyphenyl)methanol structure

101252-66-8 structure

Product Name:(2-Chloro-5-methoxyphenyl)methanol

CAS No:101252-66-8

MF:C₈H₉ClO₂

MW:172.608861684799

MDL:MFCD12024393

CID:1033267

PubChem ID:22163114

Update Time:2025-05-27

(2-Chloro-5-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-5-methoxyphenyl)methanol
- (2-Chloro-5-methoxy-phenyl)-methanol
- (2-chloro-5-methoxyphenyl)methan-1-ol
- 2-Chlor-5-methoxy-benzylalkohol
- RW4011
- SBB068708
- SureCN7669104
- 2-Chloro-5-methoxybenzyl alcohol
- 2-Chloro-5-methoxybenzenemethanol
- WLZ3305
- SCHEMBL7669104
- AM9791
- AKOS015917073
- CS-0192540
- DB-057872
- 101252-66-8
- DTXSID10623062
- EN300-2008856
- (2-chloro-5-methoxy-phenyl)methanol
- BEA25266
- Benzenemethanol, 2-chloro-5-methoxy-
- A800359
- Z1255492919
- MFCD12024393
- E90667
- SB84014
- MDL： MFCD12024393
- Inchi： 1S/C8H9ClO2/c1-11-7-2-3-8(9)6(4-7)5-10/h2-4,10H,5H2,1H3
- InChI Key： CRJPVLAIROZFMX-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C=C1CO)OC

Computed Properties

Exact Mass: 172.02917
Monoisotopic Mass: 172.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.239
Boiling Point: 282 ºC
Flash Point: 124 ºC
PSA: 29.46

(2-Chloro-5-methoxyphenyl)methanol Security Information

Hazard Category Code： 36
Safety Instruction： 26

(2-Chloro-5-methoxyphenyl)methanol Pricemore >>

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